p38α
  • BMS-582949
    BMS-582949
    • Cat. No.:
    • B040921
    • CAS No.:
    • 623152-17-0
    • Molecular Formula:
    • C22H26N6O2
    • Molecular Weight:
    • 406.5 g/mol
    Description
    BMS-582949 has been investigated for the treatment of Psoriasis.
    BMS-582949 is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 3 investigational indications....
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  • R1487 Hydrochloride
    R1487 Hydrochloride
    • Cat. No.:
    • B610392
    • CAS No.:
    • 449808-64-4
    • Molecular Formula:
    • C19H19ClF2N4O3
    • Molecular Weight:
    • 424.8 g/mol
    Description
    R-1487 is a small molecule drug with a maximum clinical trial phase of I.
    - +
  • SX 011
    SX 011
    • Cat. No.:
    • B1663718
    • CAS No.:
    • 309913-42-6
    • Molecular Formula:
    • C26H27ClFN3O3
    • Molecular Weight:
    • 484.0 g/mol
    Description
    Potent p38α inhibitor (IC50 = 9 nM). Also inhibits p38β and JNK-2 (IC50 values are 90 nM and 100 nM respectively). Displays no significant activity at p38γ, p38δ, ERK-2 and JNK-1....
    - +
  • Amg-548
    Amg-548
    • Cat. No.:
    • B1667037
    • CAS No.:
    • 864249-60-5
    • Molecular Formula:
    • C29H27N5O
    • Molecular Weight:
    • 461.6 g/mol
    Description
    AMG-548 is a small molecule drug with a maximum clinical trial phase of I.
    - +
  • SB 202190
    SB 202190
    • Cat. No.:
    • B1681491
    • CAS No.:
    • 152121-30-7
    • Molecular Formula:
    • C20H14FN3O
    • Molecular Weight:
    • 331.3 g/mol
    Description
    SB-202190 is a member of the class of imidazoles that is 1H-imidazole in which the hydrogens at positions 2, 4, and 5 are replaced by 4-hydroxyphenyl, pyridin-4-yl, and 4-fluorophenyl groups, respectively. It is...
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  • Tak-715
    Tak-715
    • Cat. No.:
    • B1683932
    • CAS No.:
    • 303162-79-0
    • Molecular Formula:
    • C24H21N3OS
    • Molecular Weight:
    • 399.5 g/mol
    Description
    N-[4-[2-ethyl-4-(3-methylphenyl)-5-thiazolyl]-2-pyridinyl]benzamide is a member of benzamides.
    TAK-715 is under investigation in clinical trial NCT00760864 (Safety and Efficacy of TAK-715 in Subjects With Rhe...
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  • SR-318
    SR-318
    • Cat. No.:
    • B2384723
    • CAS No.:
    • Molecular Formula:
    • C27H33N5O2
    • Molecular Weight:
    • 459.6 g/mol
    Description
    SR 318 is a dual inhibitor of p38α and p38β MAPKs (IC50s = 5 and 32 nM, respectively). It is selective for p38α and p38β MAPKs over a panel of 468 kinases at 1 µM. SR 318 inhibits LPS-induced TNF-α release in is...
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  • JNJ-49095397
    JNJ-49095397
    • Cat. No.:
    • B8601818
    • CAS No.:
    • 1220626-82-3
    • Molecular Formula:
    • C34H36N6O4
    • Molecular Weight:
    • 592.7 g/mol
    Description
    JNJ-49095397 is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 3 investigational indications.
    - +
  • AMG-548 hydrochloride
    AMG-548 hydrochloride
    • Cat. No.:
    • B15073895
    • CAS No.:
    • Molecular Formula:
    • C29H28ClN5O
    • Molecular Weight:
    • 498.0 g/mol
    Description
    AMG-548 hydrochloride is a useful research compound. Its molecular formula is C29H28ClN5O and its molecular weight is 498.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality AMG-548 hydrochlor...
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  • SR-302
    SR-302
    • Cat. No.:
    • B15569252
    • CAS No.:
    • Molecular Formula:
    • C32H42N6O5S
    • Molecular Weight:
    • 622.8 g/mol
    Description
    SR-302 is a Unknown drug.
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